![molecular formula C10H15NO2 B6211103 8-(prop-2-yn-1-yl)-1,4-dioxa-8-azaspiro[4.5]decane CAS No. 263148-97-6](/img/no-structure.png)
8-(prop-2-yn-1-yl)-1,4-dioxa-8-azaspiro[4.5]decane
Description
“8-(prop-2-yn-1-yl)-1,4-dioxa-8-azaspiro[4.5]decane” is a chemical compound with the molecular formula C12H15NO2 . It has a molecular weight of 205.26 . The compound is stored in a sealed, dry environment at 2-8°C .
Synthesis Analysis
The synthesis of this compound involves a series of transformations, including a tandem Castro–Stephens coupling/acyloxy shift/cyclization/semipinacol rearrangement sequence . This method allows for the construction of highly functionalized spirocyclo [4.5]decane derivatives containing a synthetically challenging quaternary carbon center .Molecular Structure Analysis
The molecular structure of “8-(prop-2-yn-1-yl)-1,4-dioxa-8-azaspiro[4.5]decane” is represented by the InChI code: 1S/C12H15NO2/c1-2-7-13-10(14)8-12(9-11(13)15)5-3-4-6-12/h1H,3-9H2 .Physical And Chemical Properties Analysis
“8-(prop-2-yn-1-yl)-1,4-dioxa-8-azaspiro[4.5]decane” is a liquid at room temperature . It has a molecular weight of 205.26 . The compound is stored in a sealed, dry environment at 2-8°C .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 8-(prop-2-yn-1-yl)-1,4-dioxa-8-azaspiro[4.5]decane involves the reaction of a propargyl alcohol with a cyclic amine in the presence of a dehydrating agent to form an intermediate imine. The imine is then reduced to the corresponding amine, which is cyclized with a diol to form the final product.", "Starting Materials": [ "Propargyl alcohol", "Cyclic amine", "Dehydrating agent", "Diol" ], "Reaction": [ "Step 1: Propargyl alcohol is reacted with cyclic amine in the presence of a dehydrating agent, such as phosphorus oxychloride or thionyl chloride, to form an imine intermediate.", "Step 2: The imine intermediate is reduced to the corresponding amine using a reducing agent, such as sodium borohydride or lithium aluminum hydride.", "Step 3: The amine is then cyclized with a diol, such as ethylene glycol or propylene glycol, to form the final product, 8-(prop-2-yn-1-yl)-1,4-dioxa-8-azaspiro[4.5]decane." ] } | |
CAS RN |
263148-97-6 |
Product Name |
8-(prop-2-yn-1-yl)-1,4-dioxa-8-azaspiro[4.5]decane |
Molecular Formula |
C10H15NO2 |
Molecular Weight |
181.2 |
Purity |
95 |
Origin of Product |
United States |
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